Cas no 391229-28-0 (1-(4-chlorophenyl)-2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}ethan-1-one)

• Product Name: 1-(4-chlorophenyl)-2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}ethan-1-one
• CAS No: 391229-28-0
• MF: C₁₉H₁₅ClN₂O₂S
• MW: 370.852602243423
• CID: 6100677
• PubChem ID: 5103515
• Update Time: 2025-09-28

1-(4-chlorophenyl)-2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-{4-(4-methoxyphenyl)pyrimidin-2-ylsulfanyl}ethan-1-one
• 1-(4-chlorophenyl)-2-((4-(4-methoxyphenyl)pyrimidin-2-yl)thio)ethan-1-one
• Ethanone, 1-(4-chlorophenyl)-2-[[4-(4-methoxyphenyl)-2-pyrimidinyl]thio]-
• MLS000722354
• AKOS002212244
• 1-(4-chlorophenyl)-2-((4-(4-methoxyphenyl)pyrimidin-2-yl)thio)ethanone
• 391229-28-0
• 1-(4-chlorophenyl)-2-{[4-(4-methoxyphenyl)pyrimidin-2-yl]sulfanyl}ethan-1-one
• SMR000235933
• F0212-0049
• IFLab1_000797
• 1-(4-chlorophenyl)-2-[4-(4-methoxyphenyl)pyrimidin-2-yl]sulfanylethanone
• HMS1414E05
• CHEMBL1472353
• HMS2555B23

• Inchi： 1S/C19H15ClN2O2S/c1-24-16-8-4-13(5-9-16)17-10-11-21-19(22-17)25-12-18(23)14-2-6-15(20)7-3-14/h2-11H,12H2,1H3
• InChI Key： ZJOIBFYPYAILOV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Cl)C=C1)CSC1=NC=CC(C2=CC=C(OC)C=C2)=N1

Computed Properties

• Exact Mass: 370.0542766g/mol
• Monoisotopic Mass: 370.0542766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 77.4Ų